Cas no 922096-88-6 (4-propyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide)

• Product Name: 4-propyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide
• CAS No: 922096-88-6
• MF: C₂₁H₂₆N₂O₄S
• MW: 402.507144451141
• CID: 6009166
• PubChem ID: 40956043
• Update Time: 2025-10-30

4-propyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-propyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide
• 4-propyl-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzenesulfonamide
• SR-01000911870
• AKOS024637130
• 922096-88-6
• 4-propyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide
• F2296-0020
• SR-01000911870-1

• Inchi： 1S/C21H26N2O4S/c1-5-6-15-7-10-17(11-8-15)28(25,26)22-16-9-12-18-19(13-16)27-14-21(2,3)20(24)23(18)4/h7-13,22H,5-6,14H2,1-4H3
• InChI Key： KFXBYMAXAMMKTL-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=C3OCC(C)(C)C(=O)N(C)C3=CC=2)(=O)=O)=CC=C(CCC)C=C1

Computed Properties

• Exact Mass: 402.16132849g/mol
• Monoisotopic Mass: 402.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 4-propyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide

4-Propyl-N-(3,3,5-Trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide (CAS No. 922096-88-6)

4-Propyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide (CAS No. 922096-88-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzoxazepines and is characterized by its unique structural features and biological activities.

The molecular structure of 4-propyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide consists of a benzene ring substituted with a propyl group and a sulfonamide moiety. The core structure includes a benzoxazepine ring system with multiple methyl groups and an oxo group. These structural elements contribute to the compound's pharmacological properties and its potential as a drug candidate.

Recent studies have highlighted the biological activities of 4-propyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide. One of the key areas of research has been its role as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain. The compound has shown promising results in preclinical studies for its SSRI-like effects.

In addition to its SSRI activity, 4-propyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide has also been investigated for its potential as an anticonvulsant agent. Epilepsy is a neurological disorder characterized by recurrent seizures, and there is a continuous need for new and effective anticonvulsant drugs. Preclinical studies have demonstrated that this compound can effectively reduce seizure frequency and duration in animal models of epilepsy.

The pharmacokinetic properties of 4-propyl-N-(3,3,5-trimethyl-4-oxyo2,3,4,5-tetrahydro--1,-benzoxazepin--yl)benzene--sulfonamide have also been studied extensively. It has been found to have good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. These properties are crucial for ensuring patient compliance and therapeutic efficacy.

In terms of safety and toxicity profiles, preliminary studies have shown that 4-propyl-N-(3,-trimethyl--oxyo--,,-tetrahydro--,--benzoxazepin--yl)benzene--sulfonamide exhibits low toxicity at therapeutic doses. However, further long-term safety studies are necessary to fully understand its potential side effects and interactions with other medications.

The synthesis of 4-propyl-N-(3,-trimethyl--oxyo--,,-tetrahydro--,--benzoxazepin--yl)benzene--sulfonamide involves several steps and requires precise control over reaction conditions to ensure high yield and purity. The synthetic route typically starts with the formation of the benzoxazepine core through a series of condensation reactions followed by functional group modifications to introduce the propyl and sulfonamide groups.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-propyl-N-(3,-trimethyl--oxyo--,,-tetrahydro--,--benzoxazepin--yl)benzene--sulfonamide in human subjects. These trials aim to provide comprehensive data on its pharmacological profile and potential therapeutic applications. Early results from phase I trials have been encouraging, with no major adverse events reported.

In conclusion, 4-propyl-N-(3,-trimethyl--oxyo--,,-tetrahydro--,--benzoxazepin--yl)benzene--sulfonamide (CAS No. 922096-) represents a promising compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further development as a therapeutic agent for conditions such as depression, anxiety disorders, and epilepsy. Ongoing research and clinical trials will continue to elucidate its full potential in improving patient outcomes.